Cas no 2228534-58-3 (3-(3-tert-butylphenyl)propan-1-amine)
2228534-58-3 structure
Product Name:3-(3-tert-butylphenyl)propan-1-amine
CAS No:2228534-58-3
MF:C13H21N
MW:191.3125436306
CID:6200569
PubChem ID:70646102
Update Time:2024-01-08
3-(3-tert-butylphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-tert-butylphenyl)propan-1-amine
- 2228534-58-3
- EN300-1765781
- SCHEMBL12062277
-
- Inchi: 1S/C13H21N/c1-13(2,3)12-8-4-6-11(10-12)7-5-9-14/h4,6,8,10H,5,7,9,14H2,1-3H3
- InChI Key: JLGDQYLMJOLNCK-UHFFFAOYSA-N
- SMILES: NCCCC1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 191.167399674g/mol
- Monoisotopic Mass: 191.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
3-(3-tert-butylphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765781-0.05g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.05g |
$1164.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.1g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.1g |
$1220.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.25g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.25g |
$1275.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.5g |
$1331.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-1.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 1g |
$1386.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-2.5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 2.5g |
$2716.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-5.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 5g |
$4018.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-10.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 10g |
$5959.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-1g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 1g |
$1386.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 5g |
$4018.0 | 2023-09-20 |
3-(3-tert-butylphenyl)propan-1-amine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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